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Compound of Interest

Compound Name: Temiverine hydrochloride

Cat. No.: B134995 Get Quote

Essential Safety and Handling Guide for
Mebeverine Hydrochloride
This guide provides crucial safety and logistical information for the handling and disposal of

Mebeverine Hydrochloride (CAS No. 2753-45-9), a compound commonly used in

pharmaceutical research. The following procedures are designed to ensure the safety of

laboratory personnel and compliance with standard safety protocols.

Note on Chemical Identity: The initial request for "Temiverine hydrochloride" led to safety

data for "Mebeverine hydrochloride" (CAS No. 2753-45-9), which is the subject of this

guidance. A different substance, also named Temiverine hydrochloride, is associated with

CAS No. 129927-33-9. Users should verify the CAS number of their compound to ensure they

are following the correct safety procedures.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Mebeverine

Hydrochloride.
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Property Value Source

Molecular Formula C₂₅H₃₅NO₅·HCl [1][2]

Molecular Weight 466.01 g/mol [3]

CAS Number 2753-45-9 [1][4][5][6]

Oral LD50 (Rat) 1540 mg/kg N/A

Occupational Exposure Band

(OEB)
0.1 - 1 mg/m³ [7]

Melting Point 125-127 °C [3]

Flash Point 282.7 °C [3][8]

Storage Temperature 2-8°C [6]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Mebeverine Hydrochloride,

the following personal protective equipment is mandatory.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[8]

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber) that have

been inspected prior to use. For prolonged or repeated contact, double gloving is

recommended. Dispose of contaminated gloves after use in accordance with good laboratory

practices.[9]

Respiratory Protection: In cases where dust or aerosols may be generated, a full-face

respirator with an appropriate particulate filter is necessary, especially if exposure limits are

exceeded.[8]

Body Protection: A laboratory coat is suitable for handling small quantities (up to 500 grams).

For larger quantities, a disposable coverall of low permeability is recommended.[9]

Protective shoe covers should also be worn.[9]
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Operational Plan for Handling
Adherence to a strict operational plan is critical for the safe handling of Mebeverine

Hydrochloride. The following step-by-step protocol should be followed.

Preparation:

Ensure the work area is well-ventilated, and a safety shower and eye wash station are

readily accessible.

Confirm that all necessary PPE is available and in good condition.

Prepare all required equipment and reagents before handling the compound.

Handling:

Handle Mebeverine Hydrochloride in a designated area, such as a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols.[8]

Avoid all personal contact, including inhalation and contact with skin and eyes.[9]

Use non-sparking tools to prevent ignition.[8]

Do not eat, drink, or smoke in the handling area.[7]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[7]

Clean the work area and decontaminate any equipment used.

Store Mebeverine Hydrochloride in a tightly closed container in a dry, cool, and well-

ventilated place.[8]

Disposal Plan
Proper disposal of Mebeverine Hydrochloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[8]

Do not mix with other waste streams unless explicitly instructed to do so by your

institution's environmental health and safety (EHS) office.

Disposal of Unused Material:

Unused Mebeverine Hydrochloride should be disposed of as hazardous waste.

The material can be sent to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing.[8]

Do not discharge into sewers or drains.[8]

Container Disposal:

Empty containers may retain residual dust and should be handled as hazardous waste.

Containers can be triple-rinsed with an appropriate solvent, and the rinsate collected as

hazardous waste.[8]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill, if permitted by local regulations.[8]

Workflow and Safety Diagrams
The following diagrams illustrate the key workflows for handling and emergency procedures

related to Mebeverine Hydrochloride.
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Safe Handling Workflow for Mebeverine Hydrochloride
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Caption: Safe Handling Workflow for Mebeverine Hydrochloride.
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Emergency Response for Mebeverine Hydrochloride Exposure

Emergency Response for Mebeverine Hydrochloride Exposure

Exposure Occurs

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for several minutes

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b134995#personal-protective-equipment-for-handling-
temiverine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b134995#personal-protective-equipment-for-handling-temiverine-hydrochloride
https://www.benchchem.com/product/b134995#personal-protective-equipment-for-handling-temiverine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134995?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

